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Compound of Interest

Compound Name: Biotin-peg11-SH

Cat. No.: B14787585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the conjugation of Biotin-PEG11-SH to

maleimide-functionalized molecules. The thiol-maleimide reaction is a widely used method for

bioconjugation due to its high selectivity and efficiency under mild conditions.[1][2] This

document outlines the optimal reaction conditions, a step-by-step protocol, and important

considerations to ensure successful conjugation.

Reaction Principle
The conjugation of a thiol (sulfhydryl) group from Biotin-PEG11-SH with a maleimide group

proceeds via a Michael addition reaction.[1] This reaction forms a stable thioether bond,

covalently linking the biotin moiety to the target molecule.[3] The reaction is highly specific for

thiols within a pH range of 6.5-7.5.[4]

Key Reaction Parameters
Successful conjugation is dependent on several critical parameters, which are summarized in

the table below for easy reference.
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Parameter Recommended Conditions Notes

pH 6.5 - 7.5

Optimal for thiol-specific

reaction. Above pH 7.5,

reactivity towards primary

amines increases.

Buffer
Phosphate, HEPES, or Tris

(10-100 mM)

Buffer should be free of thiols

(e.g., DTT). Degassing the

buffer is recommended to

prevent thiol oxidation.

Temperature
Room Temperature (20-25°C)

or 4°C

Incubation at 4°C is

recommended for sensitive

proteins to minimize

degradation.

Reaction Time

2 hours at Room Temperature

or Overnight (8-16 hours) at

4°C

Longer reaction times do not

typically harm the reaction but

may not be necessary.

Molar Ratio

5- to 20-fold molar excess of

maleimide reagent to thiol-

containing molecule

For dilute solutions, a higher

molar excess may be required.

Solvent for Maleimide Anhydrous DMSO or DMF

Prepare stock solutions

immediately before use to

avoid hydrolysis of the

maleimide group.

Experimental Workflow
The general workflow for the conjugation of Biotin-PEG11-SH with a maleimide-functionalized

molecule is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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